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Compound of Interest

Compound Name: Butyl methanesulfonate

Cat. No.: B109944

Abstract

Butyl methanesulfonate (CAS No. 1912-32-9), a potent alkylating agent, is a crucial reagent
in various research and pharmaceutical development settings. Its high reactivity and significant
health hazards, including carcinogenicity and mutagenicity, demand rigorous and meticulous
handling and storage protocols.[1][2] This document provides a comprehensive guide for
researchers, scientists, and drug development professionals on the safe management of butyl
methanesulfonate in a laboratory environment. These protocols are founded on established
safety principles and regulatory guidelines to ensure personnel safety, environmental
protection, and the integrity of experimental work.

Hazard Identification and Chemical Profile

Butyl methanesulfonate is a hazardous chemical that can cause severe health effects. It is
classified as harmful if swallowed, may cause genetic defects, and is suspected of causing
cancer.[2] It is also known to cause skin and serious eye irritation, and may cause respiratory
irritation.[3] The International Agency for Research on Cancer (IARC) has classified busulfan, a
common name for a related compound (1,4-butanediol dimethanesulfonate), as a Group 1
carcinogen, meaning it is carcinogenic to humans.[1][4][5]

Key Chemical and Physical Properties:
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Property Value Source
Molecular Formula C5H1203s [61I71I81I91[10]
Molecular Weight 152.21 g/mol [61[71[8]
Appearance Colorless to pale yellow liquid [10]

o 81-83 °C @ 4 Torr; 245 °C @
Boiling Point [°]
760 mmHg

Soluble in organic solvents like
Solubility chloroform and methanol; [8][10]

limited solubility in water.

Typically stored at room
temperature or 2-8°C, with
some sources recommending
-20°C.[3][8][11] Always refer to

the manufacturer's specific

Storage Temperature

recommendations.

Risk Assessment and Control Workflow

Before commencing any work involving butyl methanesulfonate, a thorough risk assessment
is mandatory. This process is crucial for identifying potential hazards, evaluating the associated
risks, and implementing effective control measures.
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Risk Assessment

Identify Hazards:
- Carcinogenicity
- Mutagenicity
- Acute Toxicity
- Irritation

Evaluate Risks:
- Inhalation of aerosols/vapors
- Skin/eye contact
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Caption: Risk assessment and control workflow for butyl methanesulfonate.
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Engineering Controls: Primary Barrier to Exposure
Engineering controls are the most effective means of minimizing exposure by physically

isolating the hazard from the researcher.

e Chemical Fume Hood: All handling of butyl methanesulfonate, including weighing,
preparing solutions, and conducting reactions, must be performed in a certified chemical
fume hood.[2]

» Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
adequately diluted and removed.[3]

» Designated Work Area: A specific area within the fume hood should be designated for
working with butyl methanesulfonate to prevent cross-contamination. This area should be

clearly marked.

Personal Protective Equipment (PPE): Essential for
Personal Safety

The correct use of PPE is mandatory to prevent accidental exposure.
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PPE Component

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), double-gloving

recommended.

To prevent skin contact.[2][3]
Contaminated gloves should
be disposed of properly after
use.[12]

Eye Protection

Chemical splash goggles and

a face shield.

To protect eyes from splashes

and aerosols.[2][3]

Body Protection

A lab coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

A NIOSH-approved respirator
may be necessary for certain
procedures, such as cleaning
up large spills or when
engineering controls are not
sufficient.[12] The need for
respiratory protection should
be determined by a risk

assessment.

To prevent inhalation of

aerosols or vapors.

Safe Handling and Experimental Protocols

Strict adherence to established protocols is vital when working with butyl methanesulfonate.

5.1. Protocol for Weighing and Preparing Solutions

» Preparation: Before starting, ensure the chemical fume hood is functioning correctly. Cover

the work surface with absorbent, plastic-backed paper.

o Weighing: Carefully weigh the required amount of butyl methanesulfonate in a disposable

container within the fume hood.

o Solution Preparation: Add the solvent to the container with the weighed butyl

methanesulfonate. Gently swirl to dissolve. Avoid splashing.
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» Labeling: Clearly label the container with the chemical name, concentration, date, and
appropriate hazard warnings.

o Cleanup: Decontaminate all surfaces and equipment after use. Dispose of all contaminated
disposable materials as hazardous waste.

Storage Procedures

Proper storage is critical for maintaining the chemical's integrity and preventing accidental
release.

o Location: Store butyl methanesulfonate in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[3][13][14]

o Container: Keep the container tightly sealed and clearly labeled.[3][15] Store in the original
container if possible.

e Security: Store in a locked cabinet or a designated, secure area to restrict access to
authorized personnel only.[2][15]

Emergency Procedures: Spills and Exposure
Rapid and correct response to emergencies is crucial to minimize harm.
7.1. Spill Response Protocol

o Evacuate: Immediately evacuate the affected area and alert colleagues and the laboratory
supervisor.

 Isolate: Secure the area to prevent entry.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o PPE: Don appropriate PPE, including respiratory protection if necessary, before attempting
to clean the spill.

o Containment: For small spills, cover with an inert absorbent material such as sand or
vermiculite.[16]
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o Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled container
for hazardous waste disposal.[2][17]

o Decontamination: Clean the spill area thoroughly. Some sources suggest washing the area
with a sodium hypochlorite solution.[2]

e Reporting: Report the incident to the appropriate safety officer or department.

7.2. Exposure Response Plan
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Caption: Immediate response plan for butyl methanesulfonate exposure.

o Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes
and remove contaminated clothing.[18][19] Seek immediate medical attention.[13][14]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[3][18] Seek immediate medical attention.[13][14]

« Inhalation: Move the person to fresh air.[2][13][14] If breathing is difficult, provide artificial
respiration. Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://www.benchchem.com/pdf/Proper_Disposal_of_Butyl_4_methylbenzenesulfonate_A_Guide_for_Laboratory_Professionals.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://www.benchchem.com/product/b109944?utm_src=pdf-body-img
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://datasheets.scbt.com/sc-257504.pdf
https://www.fishersci.com/store/msds?partNumber=AC205260100&productDescription=ETHYL+METHANESULFONATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205260250&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR928832.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.fishersci.com/store/msds?partNumber=AC205260100&productDescription=ETHYL+METHANESULFONATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205260250&countryCode=US&language=en
https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://www.fishersci.com/store/msds?partNumber=AC205260100&productDescription=ETHYL+METHANESULFONATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205260250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting.[13][14] Rinse the mouth with water and seek immediate
medical attention.

Waste Disposal
All waste contaminated with butyl methanesulfonate is considered hazardous waste.

o Collection: Collect all waste, including contaminated PPE, absorbent materials, and empty
containers, in a designated, properly labeled, and sealed hazardous waste container.[17][20]

» Disposal: Dispose of hazardous waste through a licensed professional waste disposal
service in accordance with local, state, and federal regulations.[2][12][17] Do not dispose of
butyl methanesulfonate down the drain.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling and
Storage of Butyl Methanesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109944+#safe-handling-and-storage-procedures-for-
butyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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